molecular formula C11H17BO2 B8577012 (4-Tert-butyl-2-methylphenyl)boronic acid

(4-Tert-butyl-2-methylphenyl)boronic acid

Cat. No. B8577012
M. Wt: 192.06 g/mol
InChI Key: WGKUQPNAWCQTDR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(4-Tert-butyl-2-methylphenyl)boronic acid is a useful research compound. Its molecular formula is C11H17BO2 and its molecular weight is 192.06 g/mol. The purity is usually 95%.
BenchChem offers high-quality (4-Tert-butyl-2-methylphenyl)boronic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4-Tert-butyl-2-methylphenyl)boronic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

(4-Tert-butyl-2-methylphenyl)boronic acid

Molecular Formula

C11H17BO2

Molecular Weight

192.06 g/mol

IUPAC Name

(4-tert-butyl-2-methylphenyl)boronic acid

InChI

InChI=1S/C11H17BO2/c1-8-7-9(11(2,3)4)5-6-10(8)12(13)14/h5-7,13-14H,1-4H3

InChI Key

WGKUQPNAWCQTDR-UHFFFAOYSA-N

Canonical SMILES

B(C1=C(C=C(C=C1)C(C)(C)C)C)(O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

The obtained 1-bromo-2-methyl-4-(t-butyl)benzene (10.70 g, 47.1 mmol) was dissolved in tetrahydrofuran (50 mL). After cooling at −5° C., solution of n-butyllithium in n-hexane (1.65 M, 31.40 mL) was dropped, and reaction solution was stirred for 1 hour, then, triisopropyl borate (14.10 mL, 61.3 mmol) was dropped, and stirred for 1 hour. Temperature was elevated up to room temperature, then, reaction solution was stirred for 1 hour, then, hydrochloric acid (0.5 M, 30 mL) was added, and reaction solution was stirred for 3 hours. Resulting solid was filtered, and dried under reduced pressure to obtain the desired 2-methyl-4-(t-butyl)phenylboronic acid (7.00 g, 36.4 mmol).
Quantity
10.7 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
31.4 mL
Type
solvent
Reaction Step Two
Quantity
14.1 mL
Type
reactant
Reaction Step Three
Quantity
30 mL
Type
reactant
Reaction Step Four

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